Cas no 2171752-41-1 (2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid
• CAS No: 2171752-41-1
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5748467
• PubChem ID: 165582180
• Update Time: 2025-07-09

2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1529611
• 2171752-41-1
• 2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxan-4-yl}acetic acid
• 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid

• Inchi： 1S/C27H30N2O6/c30-23(31)15-27(11-13-34-14-12-27)29-25(32)24(17-9-10-17)28-26(33)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22,24H,9-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： YTWGKVCEVCEGOW-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid

Introduction to 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic Acid (CAS No. 2171752-41-1)

2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid, identified by its CAS number 2171752-41-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an acetic acid derivative. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural complexity of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid arises from its multifaceted architecture. The cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets. Meanwhile, the Fmoc group is commonly used in peptide synthesis as an amino protecting group, suggesting potential applications in peptidomimetics or protein-protein interaction modulators. The acetic acid moiety at the terminal position further enhances its reactivity, making it a versatile building block for drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and selectivity. The unique structural features of CAS No. 2171752-41-1 make it an attractive candidate for investigating its pharmacological properties. Specifically, the combination of the cyclopropyl and fluorenylmethoxycarbonyl groups may contribute to favorable pharmacokinetic profiles, such as improved solubility and metabolic stability. These attributes are critical for optimizing drug candidates intended for therapeutic use.

One of the most compelling aspects of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-yl}acetic acid is its potential in modulating biological pathways associated with inflammation and cancer. Current research indicates that compounds with similar structural motifs have demonstrated efficacy in preclinical models by inhibiting key enzymes or receptors involved in these pathways. For instance, the cyclopropyl group has been shown to enhance binding affinity to certain protein targets, while the Fmoc moiety can be exploited to fine-tune pharmacological activity through derivatization.

The acetic acid derivative portion of the molecule further contributes to its versatility, allowing for facile modifications that can tailor its biological effects. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency and selectivity. Recent advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy, facilitating the design of optimized derivatives.

From a synthetic perspective, CAS No. 2171752-41-1 presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have streamlined the process of constructing intricate organic frameworks. These advancements have not only accelerated drug discovery but also allowed for the exploration of novel chemical space.

The potential therapeutic applications of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxan-4-ylylacetic acid are further highlighted by its structural similarity to known bioactive molecules. By leveraging computational modeling and high-throughput screening, researchers can identify derivatives with enhanced pharmacological profiles. This approach aligns with the growing emphasis on structure-based drug design, where the three-dimensional structure of a target protein guides the optimization process.

In conclusion, CAS No. 2171752-41-1 represents a promising compound with significant potential in pharmaceutical research and development. Its complex structure, characterized by functional groups such as cyclopropyl and fluorenylmethoxycarbonyl moieties, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover new biological targets and synthetic methodologies, compounds like 2171752 will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.